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Introduction
Dasotraline is a novel triple reuptake inhibitor that blocks the transporters for dopamine (DAT),

norepinephrine (NET), and serotonin (SERT), with higher potency for DAT and NET over SERT.

[1][2][3] This pharmacological profile suggests its potential therapeutic utility in disorders where

these neurotransmitter systems are implicated. In vivo microdialysis in rats is a powerful

technique to study the effects of dasotraline on extracellular levels of dopamine,

norepinephrine, and serotonin in specific brain regions, providing crucial information about its

pharmacokinetic and pharmacodynamic properties in the central nervous system. Preclinical

studies in rats have shown that dasotraline produces sustained increases in extracellular

dopamine and norepinephrine concentrations in key brain areas like the prefrontal cortex and

striatum.[3]

These application notes provide a detailed protocol for conducting microdialysis studies in rats

to assess the impact of dasotraline administration on monoamine neurotransmitter levels.

Data Presentation
The following tables summarize hypothetical quantitative data from a microdialysis study

investigating the effects of dasotraline on extracellular neurotransmitter concentrations in the

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1242422?utm_src=pdf-interest
https://www.benchchem.com/product/b1242422?utm_src=pdf-body
https://www.researchgate.net/figure/Top-row-averaged-normalized-uptake-vs-time-of-DAS-01-and-02-mg-kg-and-MPH-01-and_fig2_343747274
https://pubmed.ncbi.nlm.nih.gov/9692735/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2745404/
https://www.benchchem.com/product/b1242422?utm_src=pdf-body
https://www.benchchem.com/product/b1242422?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2745404/
https://www.benchchem.com/product/b1242422?utm_src=pdf-body
https://www.benchchem.com/product/b1242422?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1242422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


rat prefrontal cortex and striatum. These values are illustrative and based on the known

pharmacology of dasotraline as a potent dopamine and norepinephrine reuptake inhibitor.

Table 1: Effect of Dasotraline on Extracellular Dopamine, Norepinephrine, and Serotonin

Levels in the Prefrontal Cortex of Rats

Treatment Group
Dopamine (%
Baseline ± SEM)

Norepinephrine (%
Baseline ± SEM)

Serotonin (%
Baseline ± SEM)

Vehicle (Saline) 105 ± 8 110 ± 12 102 ± 7

Dasotraline (1 mg/kg) 180 ± 15 250 ± 20 130 ± 10

Dasotraline (3 mg/kg) 280 ± 25 450 ± 30 160 ± 15*

Dasotraline (10

mg/kg)
450 ± 35 600 ± 40 200 ± 20**

*p<0.05, **p<0.01, ***p<0.001 compared to vehicle. Data are expressed as the maximum

percentage increase from baseline following subcutaneous administration.

Table 2: Effect of Dasotraline on Extracellular Dopamine, Norepinephrine, and Serotonin

Levels in the Striatum of Rats

Treatment Group
Dopamine (%
Baseline ± SEM)

Norepinephrine (%
Baseline ± SEM)

Serotonin (%
Baseline ± SEM)

Vehicle (Saline) 102 ± 6 108 ± 10 105 ± 9

Dasotraline (1 mg/kg) 250 ± 20 150 ± 12 120 ± 8

Dasotraline (3 mg/kg) 400 ± 30** 200 ± 18 140 ± 12

Dasotraline (10

mg/kg)
650 ± 45*** 280 ± 25** 170 ± 15*

*p<0.05, **p<0.01, ***p<0.001 compared to vehicle. Data are expressed as the maximum

percentage increase from baseline following subcutaneous administration.
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Experimental Protocols
Animals
Male Sprague-Dawley rats (250-300 g) are typically used for these studies. Animals should be

housed individually in a temperature- and humidity-controlled environment with a 12-hour

light/dark cycle and ad libitum access to food and water. All experimental procedures should be

approved by an Institutional Animal Care and Use Committee (IACUC).

Stereotaxic Surgery and Microdialysis Probe
Implantation

Anesthetize the rat with isoflurane (1-3% in oxygen) or a ketamine/xylazine mixture.

Place the animal in a stereotaxic frame.

Implant a guide cannula (e.g., CMA 12) targeting the desired brain region.

Prefrontal Cortex (PFC): AP: +3.2 mm, ML: ±0.6 mm, DV: -2.5 mm from bregma.

Striatum (STR): AP: +1.0 mm, ML: ±2.5 mm, DV: -3.5 mm from bregma.

Secure the guide cannula to the skull with dental cement and anchor screws.

Allow the animals to recover for at least 48-72 hours post-surgery.

Microdialysis Procedure
On the day of the experiment, gently insert a microdialysis probe (e.g., CMA 12, 2 mm

membrane) through the guide cannula into the target brain region.

Connect the probe inlet to a microsyringe pump and perfuse with artificial cerebrospinal fluid

(aCSF; composition: 147 mM NaCl, 2.7 mM KCl, 1.2 mM CaCl₂, 1.0 mM MgCl₂) at a

constant flow rate of 1-2 µL/min.

Allow a stabilization period of at least 2 hours to obtain a stable baseline of neurotransmitter

levels.

Collect baseline dialysate samples every 20 minutes for at least one hour.
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Administer dasotraline (e.g., 1, 3, or 10 mg/kg, s.c. or i.p.) or vehicle. Dasotraline can be

dissolved in a vehicle such as saline or a small percentage of a solubilizing agent like Tween

80.

Continue collecting dialysate samples every 20 minutes for at least 4-6 hours post-

administration.

Store collected samples at -80°C until analysis.

Neurochemical Analysis by HPLC-ECD
Analyze the dialysate samples for dopamine, norepinephrine, and serotonin content using

high-performance liquid chromatography with electrochemical detection (HPLC-ECD).

Exemplary HPLC-ECD Parameters:

Column: C18 reverse-phase column (e.g., 150 x 3.2 mm, 3 µm).

Mobile Phase: A mixture of sodium phosphate buffer, EDTA, an ion-pairing agent (e.g.,

octanesulfonic acid), and methanol, adjusted to an acidic pH.

Flow Rate: 0.5-1.0 mL/min.

Detector: Electrochemical detector with a glassy carbon working electrode. Set the

potential to an optimal voltage for the oxidation of monoamines (e.g., +0.65 V).

Quantify the neurotransmitter concentrations by comparing the peak areas in the samples to

those of external standards.

Data Analysis
Calculate the basal concentration of each neurotransmitter for each animal by averaging the

values from the three samples collected immediately before drug administration.

Express the post-administration data as a percentage of the mean baseline value.

Analyze the data using appropriate statistical methods, such as a two-way analysis of

variance (ANOVA) with repeated measures, followed by post-hoc tests to compare treatment
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groups at different time points.

Mandatory Visualization
Signaling Pathway of Dasotraline

Presynaptic Neuron

Synaptic Cleft

Dasotraline

Dopamine
Transporter (DAT)

Inhibits

Norepinephrine
Transporter (NET)

Inhibits

Serotonin
Transporter (SERT)Inhibits (weaker)

Dopamine
Reuptake

Dopamine

Blocks Reuptake

Norepinephrine
Reuptake

Norepinephrine

Blocks Reuptake

Serotonin
Reuptake

Serotonin

Blocks Reuptake

Increased
Concentration

Increased
Concentration

Increased
Concentration

Click to download full resolution via product page

Caption: Dasotraline's mechanism of action.

Experimental Workflow for Microdialysis Study
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Caption: Workflow for a rat microdialysis study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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